Cas no 74923-97-0 (1,3-Dioxolane-4-acetonitrile,2,2-dimethyl-, (4R)-)

• Product name: 1,3-Dioxolane-4-acetonitrile,2,2-dimethyl-, (4R)-
• CAS No: 74923-97-0
• MF: C₇H₁₁NO₂
• MW: 141.16774
• CID: 562644
• PubChem ID: 22831656

1,3-Dioxolane-4-acetonitrile,2,2-dimethyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-acetonitrile,2,2-dimethyl-, (4R)-
• (R)-2,2-DIMETHYL-1,3-DIOXOLANE-4-ACETONITRILE
• 2,2-DIMETHYL-1,3-DIOXALANE-4(R)-ACETONITRILE
• (R)-2,2-dimethyl-4-(cyanomethyl)-1,3-dioxolane
• AG-G-98257
• CTK5E0681
• FT-0690531
• FT-0694240
• KB-16392
• SureCN4916794
• 1,3-Dioxolane-4-acetonitrile,2,2-dimethyl-,(4R)-
• [(4R)-2,2-Dimethyl-1,3-dioxolan-4-yl]acetonitrile
• (R)-2-(2,2-dimethyl-1,3-dioxolan-4-yl)acetonitrile
• DTXSID30628498
• AKOS006279409
• 2-[(4R)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL]ACETONITRILE
• 74923-97-0
• SCHEMBL4916794

• Inchi： InChI=1S/C7H11NO2/c1-7(2)9-5-6(10-7)3-4-8/h6H,3,5H2,1-2H3/t6-/m1/s1
• InChI Key： UJLINZVKIKLEHQ-ZCFIWIBFSA-N
• SMILES： CC1(OCC(O1)CC#N)C

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 229°C at 760 mmHg
• Flash Point: 94.8°C
• Refractive Index: 1.421
• PSA: 42.25000
• LogP: 1.05158

1,3-Dioxolane-4-acetonitrile,2,2-dimethyl-, (4R)- Security Information

• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：